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Compound of Interest

Compound Name: Acid Blue 15

Cat. No.: B1585269

An In-depth Technical Guide to Acid Blue 15

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, analysis, and applications of Acid Blue 15 (C.I. 42645). The information
is intended for researchers, scientists, and professionals in drug development and related
fields.

Molecular Identity and Chemical Properties

Acid Blue 15, also known as Acid Brilliant Blue B or Acid Blue FF, is a synthetic triarylmethane
dye.[1] Its chemical structure imparts a brilliant blue color, making it a widely used colorant in
various industries.

Molecular Formula: Ca2H4sN3NaOeS2[2][3][4]

The structure of Acid Blue 15 is characterized by a central carbon atom bonded to three
aromatic rings, with sulfonic acid groups that confer its acidic nature and water solubility.

Physicochemical Data

A summary of the key quantitative data for Acid Blue 15 is presented in the table below for
easy reference and comparison.
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Property Value References
Molecular Weight 775.95 g/mol [1112113114]
CAS Number 5863-46-7 [1][2][3]
Appearance Bright blue powder [1][5]

Slightly soluble in cold water;

Solubility soluble in hot water and [21[41[5]
ethanol.

Purity >98% [6]

Moisture Content <1.0% [7]

Spectroscopic Data

The UV-Visible spectrum of Acid Blue 15 in aqueous solution exhibits a maximum absorption
(Amax) in the visible region, which is responsible for its intense blue color.

Wavelength Molar Absorptivity (g) Solvent

~610 nm Not available Water

Experimental Protocols

This section details the methodologies for the synthesis and analysis of Acid Blue 15, as well
as its application in textile dyeing.

Synthesis of Acid Blue 15

The manufacturing process of Acid Blue 15 involves a two-step reaction: condensation
followed by oxidation.[2][3]

Step 1: Condensation

+ React one molar equivalent of formaldehyde with two molar equivalents of N,N-diethyl-3-
methylbenzenamine.
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e This reaction forms a leuco base, which is a colorless intermediate.
Step 2: Oxidation

e The leuco base is then oxidized in the presence of 3-
(Ethyl(phenyl)amino)methyl)benzenesulfonic acid.

o A strong oxidizing agent, such as a dichromate, is used to carry out the oxidation.[2]

e The oxidation process develops the chromophore, resulting in the formation of the colored
Acid Blue 15 dye.

Reactants

Formaldehyde COTenSaton

Leuco Base

Oxidation

N,N-diethyl-3-
methylbenzenamine

Oxidation Progluct

Dichromate Acid Blue 15

3-(Ethyl(phenyl)amino)methyl)
benzenesulfonic acid

Click to download full resolution via product page

Synthesis of Acid Blue 15.

Analytical Methodology: High-Performance Liquid
Chromatography (HPLC)

HPLC is a common technique for the analysis of dyes, including Acid Blue 15, particularly in
the context of degradation studies. A general protocol for the analysis of textile dyes is provided
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below, which can be adapted for Acid Blue 15.
e Sample Preparation:

o Accurately weigh a standard of Acid Blue 15 and dissolve it in a suitable solvent (e.g., a
mixture of acetonitrile and water) to prepare a stock solution.

o Prepare a series of calibration standards by diluting the stock solution.

o For unknown samples, dissolve them in the mobile phase and filter through a 0.45 um
syringe filter before injection.

o Chromatographic Conditions:
o Column: A reversed-phase C18 column is typically used.

o Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium
acetate or phosphate buffer) and an organic solvent (e.g., acetonitrile or methanol) is
common.

o Flow Rate: Typically 1.0 mL/min.
o Detection: UV-Vis detector set at the Amax of Acid Blue 15 (~610 nm).
e Quantification:

o Construct a calibration curve by plotting the peak area against the concentration of the
standards.

o Determine the concentration of Acid Blue 15 in the unknown samples by interpolating
their peak areas on the calibration curve.

Application Protocol: Textile Dyeing

Acid Blue 15 is primarily used for dyeing protein fibers such as wool and silk, as well as nylon.

[31[71[8]

e Dye Bath Preparation:
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o Prepare an aqueous dye bath containing the required amount of Acid Blue 15.

o Add an acid, such as acetic acid or sulfuric acid, to achieve an acidic pH, which is
necessary for the dye to bind to the fibers.

o Auxiliary chemicals, such as leveling agents, may be added to ensure even dyeing.

» Dyeing Process:
o Immerse the textile material in the dye bath.

o Gradually raise the temperature of the dye bath to near boiling while continuously agitating
the material.

o Maintain the temperature for a specific duration to allow for dye penetration and fixation.
e Rinsing and Finishing:

o After dyeing, rinse the material thoroughly with water to remove any unfixed dye.

o Afinal wash with a mild detergent may be performed, followed by drying.

Industrial and Research Applications

Acid Blue 15 is a versatile dye with applications in several industries.

Industrial Applications

Industry Application

Textile Dyeing of wool, silk, and nylon fabrics.[3][7][8]
Leather Coloring of leather goods.[2][7][8]

Paper Coloration of paper products.[8]

Inks Formulation of printing inks.

Research Applications
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Due to its complex and stable structure, Acid Blue 15 is often used as a model compound in
environmental research, particularly in studies focused on the degradation of textile dyes and
the development of wastewater treatment technologies.[4]

Environmental Fate and Degradation

The release of Acid Blue 15 into the environment is a concern due to its persistence and
potential toxicity to aquatic life. Research has focused on various methods for its removal from
wastewater.

Degradation Pathways

The degradation of Acid Blue 15 can be achieved through advanced oxidation processes
(AOPs) and biological treatments. These processes aim to break down the complex dye
molecule into simpler, less harmful compounds. A simplified representation of a potential
degradation pathway is shown below.
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Simplified degradation pathway of Acid Blue 15.

Wastewater Treatment Workflow

A typical workflow for the treatment of wastewater containing Acid Blue 15 involves several
stages.
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Wastewater treatment workflow for Acid Blue 15.

Safety and Handling

Appropriate personal protective equipment, including gloves, safety glasses, and a lab coat,
should be worn when handling Acid Blue 15 powder. Avoid inhalation of dust and contact with
skin and eyes. Store in a cool, dry, and well-ventilated area away from incompatible materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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